Cas no 125165-72-2 (Benzenesulfonic acid,5-(dimethylamino)-2-(2-phenyldiazenyl)-)
125165-72-2 structure
Product Name:Benzenesulfonic acid,5-(dimethylamino)-2-(2-phenyldiazenyl)-
CAS No:125165-72-2
MF:C14H15N3O3S
MW:305.352201700211
CID:230949
PubChem ID:147867
Update Time:2025-04-19
Benzenesulfonic acid,5-(dimethylamino)-2-(2-phenyldiazenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,5-(dimethylamino)-2-(2-phenyldiazenyl)-
- 5-(dimethylamino)-2-phenyldiazenylbenzenesulfonic acid
- 4-Dimethylaminoazobenzene-3-sulfonic acid
- 125165-72-2
- SCHEMBL2938131
- DTXSID701039758
- Benzenesulfonic acid, 5-(dimethylamino)-2-(2-phenyldiazenyl)-
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- Inchi: 1S/C14H15N3O3S/c1-17(2)12-8-9-13(14(10-12)21(18,19)20)16-15-11-6-4-3-5-7-11/h3-10H,1-2H3,(H,18,19,20)/b16-15+
- InChI Key: OQZRLRCMRRMUBR-FOCLMDBBSA-N
- SMILES: S(C1=C(C=CC(=C1)N(C)C)/N=N/C1C=CC=CC=1)(=O)(=O)O
Computed Properties
- Exact Mass: 305.08355
- Monoisotopic Mass: 305.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 90.7Ų
Experimental Properties
- Density: 1.28
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.61
- PSA: 82.33
Benzenesulfonic acid,5-(dimethylamino)-2-(2-phenyldiazenyl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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